![molecular formula C8H16ClNO B2829545 3-Methoxyspiro[3.3]heptan-2-amine;hydrochloride CAS No. 2460751-07-7](/img/structure/B2829545.png)
3-Methoxyspiro[3.3]heptan-2-amine;hydrochloride
Overview
Description
3-Methoxyspiro[3.3]heptan-2-amine hydrochloride is a chemical compound with the CAS Number: 1909348-46-4 . It has a molecular weight of 177.67 . The compound is typically stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The InChI code for 3-Methoxyspiro[3.3]heptan-2-amine hydrochloride is 1S/C8H15NO.ClH/c1-10-7-5-6(9)8(7)3-2-4-8;/h6-7H,2-5,9H2,1H3;1H . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
3-Methoxyspiro[3.3]heptan-2-amine hydrochloride has a molecular weight of 177.67 . It is typically stored at room temperature and is available in liquid form .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Spirocyclic Compounds : Research on spirocyclic compounds, similar in structure to 3-Methoxyspiro[3.3]heptan-2-amine;hydrochloride, has shown innovative methods for their synthesis. For example, studies on dispiro[2.0.2.1]heptane derivatives have provided insights into the relative stabilities of spirocyclopropanated cyclopropyl cations, demonstrating the potential for creating stable spirocyclic frameworks under solvolysis conditions (Kozhushkov et al., 2003).
Characterization of Lanthanide Complexes : Research involving N4O3 amine phenol ligands with phenolate oxygen bridges has provided evidence for very weak magnetic exchange between lanthanide ions in synthesized complexes. This finding suggests applications in the design of materials with specific magnetic properties (Liu et al., 1992).
Pharmacological Research
- c-Met/ALK Inhibitors : A study on aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones identified compounds as potent, highly selective, and efficacious c-Met/ALK dual inhibitors. These findings underscore the potential of spirocyclic compounds in targeted cancer therapy (Li et al., 2013).
Materials Science
- Photochromic Properties : Investigations into the photo-decoloration process of reverse photochromic spirans have revealed mechanisms that can be exploited for the development of advanced materials with tunable optical properties. These materials could have applications in smart windows, sensors, and information storage (Inoue et al., 1972).
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . It’s recommended to refer to the Material Safety Data Sheet (MSDS) for detailed safety and handling information .
properties
IUPAC Name |
3-methoxyspiro[3.3]heptan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO.ClH/c1-10-7-6(9)5-8(7)3-2-4-8;/h6-7H,2-5,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXHCAFIPFFTNPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1C(CC12CCC2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxyspiro[3.3]heptan-2-amine;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-Methyl-4-(1H-pyrrolo[2,3-b]pyridin-3-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)benzamide](/img/structure/B2829464.png)
![6-Fluoro-3-(4-fluorophenyl)sulfonyl-1-[(3-methoxyphenyl)methyl]quinolin-4-one](/img/structure/B2829465.png)
![Methyl 3-[4,7-dimethyl-1,3-dioxo-6-(2-phenylethyl)purino[7,8-a]imidazol-2-yl]propanoate](/img/structure/B2829466.png)
![2-methoxy-4,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide](/img/structure/B2829467.png)
![(Z)-ethyl 2-((5,6-dihydro-1,4-dioxine-2-carbonyl)imino)-3-(2-ethoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate](/img/structure/B2829473.png)
![8-[(E)-2-{[4-(benzyloxy)phenyl]methylidene}hydrazin-1-yl]-1,3-dimethyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2829481.png)
![N-[5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-yl]-2-({10-ethyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)acetamide](/img/structure/B2829482.png)
